Cas no 832732-82-8 (1,3-Propanedione, 1,3-bis(5-bromo-4-hexyl-2-thienyl)-)

1,3-Propanedione, 1,3-bis(5-bromo-4-hexyl-2-thienyl)- structure
832732-82-8 structure
Product Name:1,3-Propanedione, 1,3-bis(5-bromo-4-hexyl-2-thienyl)-
CAS No:832732-82-8
MF:C23H30Br2O2S2
MW:562.421103000641
CID:674042
PubChem ID:71415778
Update Time:2025-04-19

1,3-Propanedione, 1,3-bis(5-bromo-4-hexyl-2-thienyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanedione, 1,3-bis(5-bromo-4-hexyl-2-thienyl)-
    • 1,3-bis(5-bromo-4-hexylthiophen-2-yl)propane-1,3-dione
    • DTXSID10835188
    • 832732-82-8
    • Inchi: 1S/C23H30Br2O2S2/c1-3-5-7-9-11-16-13-20(28-22(16)24)18(26)15-19(27)21-14-17(23(25)29-21)12-10-8-6-4-2/h13-14H,3-12,15H2,1-2H3
    • InChI Key: YAPKHZLIDRZJNH-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=C(C(CC(C2=CC(=C(S2)Br)CCCCCC)=O)=O)S1)CCCCCC

Computed Properties

  • Exact Mass: 562.00335g/mol
  • Monoisotopic Mass: 560.00540g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 14
  • Complexity: 473
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 11.1
  • Topological Polar Surface Area: 90.6Ų
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